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Compound of Interest

Compound Name: DL-Tryptophan-d5

Cat. No.: B138636 Get Quote

Introduction

DL-Tryptophan-d5 is the deuterated form of the essential amino acid, Tryptophan. In

quantitative analysis, particularly in methods utilizing gas chromatography-mass spectrometry

(GC-MS) or liquid chromatography-mass spectrometry (LC-MS), stable isotope-labeled

compounds like DL-Tryptophan-d5 are ideal internal standards.[1][2][3] An internal standard

(IS) is a compound added in a constant amount to samples, calibration standards, and quality

controls.[4][5] Its purpose is to correct for the potential loss of analyte during sample

preparation and to compensate for variability in instrument response, thereby improving the

accuracy and precision of the quantification.[4][6] This protocol provides a detailed

methodology for the preparation of stock and working standard solutions of DL-Tryptophan-d5
for use in research and drug development settings.

Quantitative Data Summary

The physical and chemical properties of DL-Tryptophan-d5 are essential for its proper

handling and storage. The data below has been compiled from various suppliers and technical

data sheets.
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Parameter Value Citations

Molecular Formula C₁₁H₇D₅N₂O₂ [2][7][8]

Molecular Weight Approx. 209.26 g/mol [8][9]

Physical Form Solid, powder, or crystals [2]

Solubility

• DMSO: ≥ 33.33 mg/mL• PBS

(pH 7.2): ~1 mg/mL• Methanol:

Slightly soluble (sonication

may be required)• Aqueous

Acid/Base: Slightly soluble

[1][2][7]

Storage (Solid)

Store at -20°C or room

temperature, protected from

light and moisture.

[2][8][10]

Storage (Stock Solution)

• -80°C: Up to 6 months•

-20°C: Up to 1 month(Protect

from light; aliquot to avoid

freeze-thaw cycles)

[1]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Stock Solution
This protocol describes the preparation of a primary stock solution. It is critical to use high-

purity solvents and calibrated equipment to ensure accuracy.

Materials and Reagents:

DL-Tryptophan-d5 solid

Methanol (HPLC or MS-grade)

Deionized water (18.2 MΩ·cm)

Analytical balance (readable to at least 0.01 mg)
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Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes

Vortex mixer

Sonicator bath

Cryogenic storage vials

Methodology:

Equilibration: Allow the sealed container of DL-Tryptophan-d5 to equilibrate to room

temperature for at least 30 minutes before opening to prevent condensation.

Weighing: Accurately weigh approximately 1.0 mg of DL-Tryptophan-d5 solid using an

analytical balance. Record the exact weight.

Solvent Preparation: Prepare the solvent mixture, for example, Methanol:Water (70:30 v/v).

Dissolution:

Transfer the weighed DL-Tryptophan-d5 into a 1.0 mL Class A volumetric flask.

Add approximately 0.7 mL of the solvent mixture.

Vortex the flask for 30 seconds to facilitate dissolution. If the solid does not dissolve

completely, place the flask in a sonicator bath for 5-10 minutes.[7]

Final Volume Adjustment: Once the solid is fully dissolved, bring the solution to the 1.0 mL

mark with the solvent mixture. Cap the flask and invert it 10-15 times to ensure homogeneity.

Concentration Calculation: Calculate the precise concentration of the stock solution based

on the exact weight.

Formula:Concentration (mg/mL) = Weight of DL-Tryptophan-d5 (mg) / Volume of flask

(mL)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b138636?utm_src=pdf-body
https://www.benchchem.com/product/b138636?utm_src=pdf-body
https://www.benchchem.com/product/b138636?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL551878.htm
https://www.benchchem.com/product/b138636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquoting and Storage:

Dispense the stock solution into clearly labeled, small-volume cryogenic vials.[1]

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1] This practice minimizes degradation from repeated freeze-

thaw cycles.[1][3]

Protocol 2: Preparation of Working Standard Solutions
Working solutions are prepared by serially diluting the stock solution to create a range of

concentrations for building a calibration curve.

Methodology:

Thawing: Thaw one aliquot of the 1 mg/mL stock solution completely at room temperature.

Vortex gently to ensure it is homogenous.

Intermediate Dilution (Optional): Prepare an intermediate stock solution (e.g., 100 µg/mL) by

diluting the primary stock solution 1:10. For example, transfer 100 µL of the 1 mg/mL stock

into a 1.0 mL volumetric flask and fill to the mark with the appropriate analytical matrix or

solvent.

Serial Dilutions: Perform serial dilutions from the intermediate or primary stock solution to

achieve the desired concentrations for your analytical range.

Example for a 10 µg/mL standard: Dilute the 100 µg/mL intermediate solution 1:10 (e.g.,

100 µL into 900 µL of solvent).

Example for a 1 µg/mL standard: Dilute the 10 µg/mL working solution 1:10 (e.g., 100 µL

into 900 µL of solvent).

Usage: Use these freshly prepared working solutions for spiking into calibration standards

and quality control samples. It is recommended to prepare working solutions fresh for each

analytical run.[11]
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The following diagram illustrates the logical workflow for the preparation of DL-Tryptophan-d5
standard solutions.

Protocol Workflow

Standard Dilution & Storage

Start: Obtain DL-Tryptophan-d5 Solid

1. Weigh Solid Compound
(Analytical Balance)

2. Dissolve in Solvent
(e.g., MeOH:Water)

3. Vortex & Sonicate
(Ensure Complete Dissolution)

4. Adjust to Final Volume
(Class A Volumetric Flask)

Primary Stock Solution
(e.g., 1 mg/mL)

Intermediate Stock
(e.g., 100 µg/mL)

Dilute 1:10

Aliquot & Store
(-20°C or -80°C)

Store Securely

Working Standards
(Serial Dilutions for Calibration Curve)

Serially Dilute
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Click to download full resolution via product page

Caption: Workflow for preparing DL-Tryptophan-d5 standard solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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